Cas no 2094685-40-0 (7-bromo-8-fluoro-isoquinoline)

7-bromo-8-fluoro-isoquinoline structure

7-bromo-8-fluoro-isoquinoline structure

Product Name:7-bromo-8-fluoro-isoquinoline

CAS No:2094685-40-0

MF:C₉H₅BrFN

MW:226.04510474205

CID:4637442

PubChem ID:126827698

Update Time:2024-11-05

7-bromo-8-fluoro-isoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-bromo-8-fluoroisoquinoline
- 7-bromo-8-fluoro-isoquinoline
- EN300-383961
- MFCD30750668
- AKOS034045942
- Z2803087865
- SCHEMBL22981109
- 2094685-40-0
- G40108
- Inchi： 1S/C9H5BrFN/c10-8-2-1-6-3-4-12-5-7(6)9(8)11/h1-5H
- InChI Key： OKLBOBJCIDTQCO-UHFFFAOYSA-N
- SMILES： C1C2=C(C=CC(Br)=C2F)C=CN=1

Computed Properties

Exact Mass: 224.95894g/mol
Monoisotopic Mass: 224.95894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 12.9Å²

7-bromo-8-fluoro-isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM424306-100mg	7-bromo-8-fluoroisoquinoline	2094685-40-0	95%+	100mg	$***	2023-03-30
Chemenu	CM424306-250mg	7-bromo-8-fluoroisoquinoline	2094685-40-0	95%+	250mg	$***	2023-03-30
Chemenu	CM424306-500mg	7-bromo-8-fluoroisoquinoline	2094685-40-0	95%+	500mg	$***	2023-03-30
Chemenu	CM424306-1g	7-bromo-8-fluoroisoquinoline	2094685-40-0	95%+	1g	$***	2023-03-30
Enamine	EN300-383961-0.05g	7-bromo-8-fluoroisoquinoline	2094685-40-0	95.0%	0.05g	$76.0	2025-02-19
Enamine	EN300-383961-0.1g	7-bromo-8-fluoroisoquinoline	2094685-40-0	95.0%	0.1g	$113.0	2025-02-19
Enamine	EN300-383961-0.25g	7-bromo-8-fluoroisoquinoline	2094685-40-0	95.0%	0.25g	$162.0	2025-02-19
Enamine	EN300-383961-0.5g	7-bromo-8-fluoroisoquinoline	2094685-40-0	95.0%	0.5g	$310.0	2025-02-19
Enamine	EN300-383961-1.0g	7-bromo-8-fluoroisoquinoline	2094685-40-0	95.0%	1.0g	$414.0	2025-02-19
Enamine	EN300-383961-2.5g	7-bromo-8-fluoroisoquinoline	2094685-40-0	95.0%	2.5g	$810.0	2025-02-19

7-bromo-8-fluoro-isoquinoline Related Literature

1. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

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